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Compound of Interest

Compound Name: Brilaroxazine hydrochloride

Cat. No.: B610569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Brilaroxazine hydrochloride, also known as RP5063, is a novel investigational atypical

antipsychotic with a multimodal mechanism of action, targeting various dopamine and

serotonin receptors. Its chemical name is 6-(4-(4-(2,3-dichlorophenyl)piperazin-1-yl)butoxy)-2H-

benzo[b][1][2]oxazin-3(4H)-one hydrochloride. This technical guide outlines a plausible and

detailed synthetic pathway for Brilaroxazine hydrochloride, based on analogous chemical

transformations and information available in the public domain, including patents and chemical

literature. The synthesis is presented as a multi-step process involving the preparation of key

intermediates followed by their coupling and final salt formation. This document provides

structured data tables for quantitative analysis, detailed experimental protocols for key

reactions, and a visual representation of the synthetic workflow.

Overview of the Synthetic Pathway
The synthesis of Brilaroxazine hydrochloride can be conceptually divided into three main

stages:

Synthesis of the Arylpiperazine Moiety: Preparation of 1-(2,3-dichlorophenyl)piperazine.

Synthesis of the Benzoxazinone Core: Preparation of 6-hydroxy-2H-benzo[b][1][2]oxazin-

3(4H)-one.
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Assembly and Salt Formation: Coupling of the two core fragments via a butoxy linker and

subsequent conversion to the hydrochloride salt.

The overall synthetic scheme is depicted in the workflow diagram below.
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Stage 1: Synthesis of 1-(2,3-dichlorophenyl)piperazine

Stage 2: Synthesis of 6-hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one

Stage 3: Assembly and Salt Formation

2,3-Dichloroaniline

1-(2,3-dichlorophenyl)piperazine

HBr, heat

Diethanolamine

Brilaroxazine (Free Base)

2-Amino-4-nitrophenol

6-Nitro-2H-benzo[b][1,4]oxazin-3(4H)-one

Acylation & Cyclization

Chloroacetyl chloride

6-Amino-2H-benzo[b][1,4]oxazin-3(4H)-one

Reduction (e.g., Fe/HCl)

6-Hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one

Diazotization & Hydrolysis

6-(4-Chlorobutoxy)-2H-benzo[b][1,4]oxazin-3(4H)-one

Alkylation (e.g., K2CO3, Acetone)

1,4-Dichlorobutane

Nucleophilic Substitution (e.g., NaI, K2CO3, DMF)

Brilaroxazine Hydrochloride

HCl
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Key Intermediates Synthesis

Final Assembly

2,3-Dichloroaniline Diethanolamine

1-(2,3-dichlorophenyl)piperazine
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6-Amino-...-one

6-Hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one

6-(4-Chlorobutoxy)-...-one 1-(2,3-dichlorophenyl)piperazine

Brilaroxazine (Free Base)

6-Hydroxy-...-one 1,4-Dichlorobutane

6-(4-Chlorobutoxy)-...-one

Brilaroxazine (Free Base) HCl

Brilaroxazine Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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